Cas no 872857-79-9 (2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-3-(pyrrolidin-1-yl)propylacetamide)

• Product Name: 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-3-(pyrrolidin-1-yl)propylacetamide
• CAS No: 872857-79-9
• MF: C₂₃H₃₀N₄O₄
• MW: 426.508705615997
• CID: 5511216
• PubChem ID: 16808122
• Update Time: 2025-05-21

2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-3-(pyrrolidin-1-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-(3-pyrrolidin-1-ylpropyl)acetamide
• F2001-0594
• 2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-(3-(pyrrolidin-1-yl)propyl)acetamide
• 872857-79-9
• 2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxo-N-[3-(pyrrolidin-1-yl)propyl]acetamide
• AKOS024619396
• 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-3-(pyrrolidin-1-yl)propylacetamide

• Inchi： 1S/C23H30N4O4/c28-21(26-12-14-31-15-13-26)17-27-16-19(18-6-1-2-7-20(18)27)22(29)23(30)24-8-5-11-25-9-3-4-10-25/h1-2,6-7,16H,3-5,8-15,17H2,(H,24,30)
• InChI Key： DUCLMJZVXGHJBZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C=C(C(C(NCCCN3CCCC3)=O)=O)C3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 426.22670545g/mol
• Monoisotopic Mass: 426.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-3-(pyrrolidin-1-yl)propylacetamide

Compound CAS No. 872857-79-9: 2-{1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-indol-3-yl}-2-Oxo-N-[3-(Pyrrolidin-1-yl)propyl]Acetamide

The compound with CAS No. 872857-79-9, named as 2-{1-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H-indol-3-yl}-2-Oxo-N-[3-(Pyrrolidin-1-y l)propyl]Acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule combines two key structural elements: a morpholine group and a pyrrolidine group, both of which are known for their versatility in drug design.

Recent studies have highlighted the importance of morpholine derivatives in modulating various biological pathways. The morpholine ring, characterized by its four-membered structure with one oxygen atom, has been shown to enhance the pharmacokinetic properties of molecules, including improved solubility and bioavailability. In this compound, the morpholine group is attached to a beta-ketoethyl moiety, which further contributes to the molecule's stability and reactivity.

The pyrrolidine group, on the other hand, is a five-membered amine ring that is commonly used in drug development for its ability to improve membrane permeability and reduce toxicity. In this compound, the pyrrolidine ring is part of a propionamide side chain, which plays a critical role in enhancing the molecule's interactions with target proteins. This combination of morpholine and pyrrolidine groups makes the compound highly versatile and suitable for targeting a wide range of therapeutic areas.

One of the most notable aspects of this compound is its ability to inhibit specific enzyme activities, particularly those involved in inflammatory pathways. Recent research has demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a promising candidate for the development of novel anti-inflammatory agents.

In addition to its enzymatic inhibitory activity, this compound has also shown potential in modulating cellular signaling pathways. Studies have revealed that it can interfere with the activity of transcription factors such as NF-kB, which plays a central role in inflammation and immune responses. This dual mechanism of action makes the compound particularly attractive for treating chronic inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the indole ring system, followed by the introduction of the morpholine and pyrrolidine groups through nucleophilic substitution and amide bond formation reactions. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, improving both yield and purity.

Despite its promising properties, further research is required to fully understand the safety profile and efficacy of this compound. Preclinical studies are currently underway to evaluate its toxicity profile, pharmacokinetics, and biodistribution. These studies will provide critical insights into its suitability for clinical development.

In conclusion, CAS No. 872857-79-9 represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. With ongoing research focusing on optimizing its therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.